N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-3-(4-(trifluoromethyl)phenyl)propanamide

• IUPAC Name: N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C18H24F3NO3/c19-18(20,21)15-4-1-13(2-5-15)3-6-17(24)22-10-7-16(23)14-8-11-25-12-9-14/h1-2,4-5,14,16,23H,3,6-12H2,(H,22,24)
• InChI Key: KYHBTQMIEOAFAI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(CCNC(=O)CCC2=CC=C(C=C2)C(F)(F)F)O
• Molecular Formula: C18H24F3NO3
• Molecular Weight: 359.4 g/mol
• CAS No.: 2034538-74-2

Description

N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-3-(4-(trifluoromethyl)phenyl)propanamide is a useful research compound. Its molecular formula is C18H24F3NO3 and its molecular weight is 359.389. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reactivity

One study highlights an efficient synthesis of N-substituted-3-aryl-3-(4-hydroxy-6-methyl-2-oxo-2H-pyran-3-yl)propanamides via a four-component reaction, showcasing the compound's role in facilitating complex organic synthesis under mild and environmentally friendly conditions (Guolan Dou, Deming Wang, Xiaoxing Zhong, D. Shi, 2013). This approach benefits from accessible starting materials and good yields, highlighting the versatility of similar compounds in organic chemistry.

Medicinal Chemistry Applications

Research into novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives bearing an aryl sulfonate moiety, including similar compounds, has shown promise as antimicrobial and anti-inflammatory agents. These compounds were synthesized via multi-component cyclo-condensation reactions and displayed significant biological activities (B. V. Kendre, M. G. Landge, S. Bhusare, 2015). Such studies underscore the potential of these chemicals in developing new therapeutic agents.

Pharmacokinetic Studies

A detailed examination of the pharmacokinetics and metabolism of S-1, a compound from the same family, in rats has provided insights into the ideal pharmacokinetic characteristics for propanamide derivatives in preclinical studies. This research found that S-1 demonstrates low clearance, moderate distribution, and extensive metabolism, indicating its potential as a therapeutic agent (Di Wu, Zengrui Wu, Jun Yang, et al., 2006).

Polyfunctional Heterocyclic Derivatives Synthesis

Another study on the synthesis of p-aminobenzoic acid diamides based on 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid showcases the role of similar compounds in creating complex heterocyclic derivatives. These derivatives have potential applications in various fields, including drug development and materials science (A. A. Agekyan, G. G. Mkryan, 2015).